2-Aminophenol
2-Aminophenol
2-aminophenol is the aminophenol which has the single amino substituent located ortho to the phenolic -OH group. It has a role as a bacterial metabolite.
O-aminophenol appears as off-white crystals or beige powder. (NTP, 1992)
O-aminophenol appears as off-white crystals or beige powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
95-55-6
VCID:
VC0121084
InChI:
InChI=1S/C6H7NO/c7-5-3-1-2-4-6(5)8/h1-4,8H,7H2
SMILES:
C1=CC=C(C(=C1)N)O
Molecular Formula:
C6H7NO
C6H4(OH)(NH2)
C6H7NO
C6H4(OH)(NH2)
C6H7NO
Molecular Weight:
109.13 g/mol
2-Aminophenol
CAS No.: 95-55-6
Reference Standards
VCID: VC0121084
Molecular Formula: C6H7NO
C6H4(OH)(NH2)
C6H7NO
Molecular Weight: 109.13 g/mol
CAS No. | 95-55-6 |
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Product Name | 2-Aminophenol |
Molecular Formula | C6H7NO C6H4(OH)(NH2) C6H7NO |
Molecular Weight | 109.13 g/mol |
IUPAC Name | 2-aminophenol |
Standard InChI | InChI=1S/C6H7NO/c7-5-3-1-2-4-6(5)8/h1-4,8H,7H2 |
Standard InChIKey | CDAWCLOXVUBKRW-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)N)O |
Canonical SMILES | C1=CC=C(C(=C1)N)O |
Boiling Point | Sublimes at 307° F at 11 mm Hg (NTP, 1992) Sublimes at 153 °C |
Colorform | Crystals, rapidly becoming brown White orthorhombic bipyramidal needles from benzene or water White crystals; turn brown with age COLORLESS RHOMBIC NEEDLES OR PLATES |
Density | 1.328 (NTP, 1992) 1.328 g/cu cm at 25 °C 1.3 g/cm³ |
Flash Point | 168 °C (334 °F) - closed cup >175 °C c.c. |
Melting Point | 342 to 343 °F (NTP, 1992) 174 °C 174.0 °C 170-174 °C |
Physical Description | O-aminophenol appears as off-white crystals or beige powder. (NTP, 1992) COLOURLESS-TO-WHITE CRYSTALS. TURNS DARK ON EXPOSURE TO AIR OR LIGHT. |
Description | 2-aminophenol is the aminophenol which has the single amino substituent located ortho to the phenolic -OH group. It has a role as a bacterial metabolite. O-aminophenol appears as off-white crystals or beige powder. (NTP, 1992) |
Related CAS | 51-19-4 (hydrochloride) |
Shelf Life | Crystals readily becoming gray on exposure to light /Hydrochloride/ |
Solubility | less than 0.1 mg/mL at 70° F (NTP, 1992) 20000 mg/L (at 20 °C) 0.18 M 1 g dissolves in 50 mL cold water, 23 mL alcohol Slightly soluble in toluene, chloroform, and cold water; soluble in ethanol, and hot water, very soluble in acetonitrile, ethyl acetate, acetone, dimethyl sulfoxide Soluble in ethyl ether; very soluble in ethanol; slightly soluble in benzene, trifluoroacetic acid In water, 2.0X10+3 mg/L at 20 °C Solubility in water, g/100ml at 20 °C: 1.7 |
Synonyms | (2-Hydroxyphenyl)amine; 1-Amino-2-hydroxybenzene; 1-Hydroxy-2-aminobenzene; 2-Amino-1-hydroxybenzene; 2-Aminophenol; 2-Aminophenyl Alcohol; 2-Hydroxyaniline; 2-Hydroxybenzenamine; BASF Ursol 3GA; Benzofur GG; C.I. 76520; C.I. Oxidation Base 17; Foura |
Vapor Density | Relative vapor density (air = 1): 3.77 |
Vapor Pressure | 5X10-4 Hg at 25 °C (est) negligible |
PubChem Compound | 5801 |
Last Modified | Nov 12 2021 |
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